Cas no 7446-20-0 (Zinc sulfate heptahydrate)

• Product Name: Zinc sulfate heptahydrate
• CAS No: 7446-20-0
• MF: O₄SZn
• MW: 161.47159576416
• MDL: MFCD00149894
• CID: 47470
• PubChem ID: 24902162
• Update Time: 2026-05-14

Zinc sulfate heptahydrate Chemical and Physical Properties

Names and Identifiers

• Zinc sulfate Heptahydrate
• sulfuricacid,zincsalt(1:1),heptahydrate
• whitevitriol(heptahydrate)
• zincsulfate(1:1)heptahydrate
• Zincsulfateheptahydrate(1:1:7)
• Zinesulfate,medicinal
• SALT OF VITRIOL
• SULFURIC ACID ZINC SALT HEPTAHYDRATE
• ZINC SULFATE
• Zinc Sulfate Hydrate
• Goslarite
• Ophthazinc T
• VasoClear A
• White Vitrol
• ZINC SULFATE,ACS
• ZINC VITRIOL
• ZINCI SULFAS
• Sulfuric acid, zinc salt (1:1), heptahydrate (8CI,9CI)
• zinc sulphate (ZnSO4) heptahydrate
• Zinc sulfate/zinc sulphate (ZnSO4) heptahydrate
• Zinc sulfate [JAN]
• Zinc sulfate (1:1) heptahydrate
• Zinc vitriol (heptahydrate)
• Zinc sulfate heptahydrate (1:1:7)
• White vitriol (heptahydrate)
• Zinc sulfate (ZnSO4) heptahydrate
• Sulfuric acid, zinc salt (1:1), heptahydrate
• N57JI2K7WP
• Zinc sulphate hydrate
• zinc(II) sulfate heptahydrate
• Sulfato de zinc
• Zincsulfateheptahydrate
• Zinc sulfate heptahydrate, 99%, ACS reagent
• Zinc sulfate heptahydrate, 99.5%, for an
• Zinc sulfate heptahydrate

• MDL： MFCD00149894
• Inchi： 1S/H2O4S.7H2O.Zn/c1-5(2,3)4;;;;;;;;/h(H2,1,2,3,4);7*1H2;/q;;;;;;;;+2/p-2
• InChI Key： RZLVQBNCHSJZPX-UHFFFAOYSA-L
• SMILES： [Zn+2].S(=O)(=O)([O-])[O-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 285.95500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 95.6

Experimental Properties

• Color/Form: Colorless orthorhombic system prismatic crystals.
• Density: 1.957
• Melting Point: 100 ºC
• PH: 4-6 (50g/l, H2O, 20℃)
• Solubility: H2O: soluble100mg/mL, clear, colorless
• Water Partition Coefficient: 960 g/L
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Hygroscopic - protect from moisture.
• PSA: 153.25000
• LogP: -0.70980
• Merck: 14,10159
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water. Slightly soluble in alcohol and glycerol. Insoluble in liquid ammonia and ketones. Gradually weathered in dry air.

Zinc sulfate heptahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318,H410
• Warning Statement： P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-41-50/53
• Safety Instruction： S22-S26-S39-S46-S60-S61
• RTECS：ZH5300000
• Hazardous Material Identification：
• Hazard Level：9.2
• Safety Term：9.2
• Risk Phrases：R22; R41; R50/53
• HazardClass：9
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds